Cas no 2287259-77-0 (2-[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• CAS No: 2287259-77-0
• MF: C₂₁H₁₉F₂NO₄
• MW: 387.37667298317
• CID: 5903975
• PubChem ID: 137944938
• Update Time: 2025-08-01

2-[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(2,4-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287259-77-0
• EN300-6761573
• 2-[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

• Inchi： 1S/C21H19F2NO4/c22-14-6-7-15(16(23)8-14)20-10-21(11-20,12-20)17(18(25)26)24-19(27)28-9-13-4-2-1-3-5-13/h1-8,17H,9-12H2,(H,24,27)(H,25,26)
• InChI Key： XXNZFGGHGHKIKT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C12CC(C(C(=O)O)NC(=O)OCC3C=CC=CC=3)(C1)C2)F

Computed Properties

• Exact Mass: 387.12821441g/mol
• Monoisotopic Mass: 387.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

Comprehensive Overview of 2-[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS No. 2287259-77-0)

The compound 2-[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS No. 2287259-77-0) represents a cutting-edge innovation in the field of medicinal chemistry and drug discovery. This structurally unique molecule combines a bicyclo[1.1.1]pentane scaffold with a difluorophenyl moiety and a phenylmethoxycarbonylamino acetic acid group, making it a subject of intense research interest. Its CAS number 2287259-77-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings.

Recent advancements in small-molecule therapeutics have highlighted the importance of bridged bicyclic compounds like this one. The bicyclo[1.1.1]pentane core is particularly noteworthy for its ability to mimic tertiary carbon centers while offering improved metabolic stability and bioavailability. This aligns with the growing demand for next-generation pharmaceutical intermediates that address challenges in drug delivery and target engagement. Researchers are actively exploring its potential applications in enzyme inhibition and receptor modulation, topics frequently searched in academic databases.

The 2,4-difluorophenyl substituent introduces electronegative fluorine atoms, a design strategy increasingly popular in precision medicine due to enhanced binding affinity and ADME properties (Absorption, Distribution, Metabolism, Excretion). This feature resonates with current trends in fluorinated drug development, a hot topic in PubMed and SciFinder queries. Meanwhile, the phenylmethoxycarbonylamino segment provides a versatile handle for further derivatization, catering to the pharmaceutical industry's need for modular synthetic platforms.

From a synthetic chemistry perspective, the compound's architecture poses intriguing challenges for C-H functionalization and stereoselective synthesis—keywords frequently appearing in ACS Journal searches. Its carboxylic acid terminus enables conjugation with various biomolecules, making it valuable for proteolysis-targeting chimera (PROTAC) development, a trending area in cancer research forums. Analytical characterization via LC-MS and NMR (common techniques queried in Reaxys) confirms its high purity, essential for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are paramount in modern chemistry. While not classified as hazardous, the compound's green chemistry metrics (e.g., atom economy) align with industry shifts toward sustainable synthesis—a dominant theme in Google Scholar alerts. Its patent landscape reveals applications in kinase inhibitor design, connecting to popular searches about personalized therapeutics for chronic diseases.

In conclusion, 2-[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS 2287259-77-0) exemplifies the convergence of structural novelty and therapeutic potential. As research progresses, this compound may answer pressing questions about three-dimensional molecular diversity—a keyphrase gaining traction in AI-driven drug discovery platforms. Its multifaceted chemistry continues to inspire innovations across bioconjugation, materials science, and diagnostic probe development.